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Compound of Interest

Compound Name: 25H-NBOMe hydrochloride

Cat. No.: B590917

Audience: Researchers, scientists, and drug development professionals. Purpose: To provide
essential, immediate safety and logistical information for the proper disposal of 25H-NBOMe
hydrochloride, a potent phenethylamine, ensuring the safety of laboratory personnel and
compliance with regulations.

Immediate Safety Precautions

Due to the high potency and limited toxicological data of 25H-NBOMe hydrochloride, extreme
caution is required during any handling, including preparation for disposal. The toxicological
properties of this compound have not been thoroughly investigated.[1]

o Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-resistant
gloves (nitrile is a common choice, but consult glove compatibility charts), and safety glasses
with side shields or goggles.[1] A NIOSH-approved respirator may be necessary if there is a
risk of aerosolization or if handling powders outside of a containment device.

e Engineering Controls: Handle 25H-NBOMe hydrochloride within a certified chemical fume
hood or other appropriate containment device (e.g., a glove box) to prevent inhalation of dust
or aerosols.[1]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[1] Have a spill kit appropriate for potent compounds readily available.

Hazard Identification and Waste Classification
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25H-NBOMe hydrochloride must be managed as a hazardous chemical waste. It is
categorized as a phenethylamine and should be treated as a potent, toxic substance.[2] Under
the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered
hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[3] Given its
pharmacological activity and potential for harm, it is prudent to manage it as a toxic hazardous
waste.

Do not dispose of 25H-NBOMe hydrochloride down the drain or in the regular trash.[4][5] This
is strictly prohibited for such potent compounds to prevent environmental contamination and
potential harm.[4][5]

Hazard and Property Summary (Data from
analogous compound 25I-NBOMe

hydrochloride)
Acute Toxicity: Oral, Category 4; Skin
Corrosion/Irritation, Category 2; Serious Eye
GHS Classification Damage/Eye Irritation, Category 2; Specific
Target Organ Toxicity (single exposure),
Category 3.[1]
H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.
H335: May cause respiratory irritation.[1]
Signal Word Warning.[1]
Soluble in DMSO (=10 mg/ml), Ethanol (=10
Solubility mg/ml); Sparingly soluble in PBS (pH 7.2) (1-10
mg/ml).[2]
Incompatible Materials Strong oxidizing agents.[6]

Step-by-Step Disposal Protocol

This procedure outlines the process from identifying the material as waste to its final collection
by authorized personnel.

3.1 Waste Segregation and Containment
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« ldentify Waste: A chemical becomes a waste when it is no longer intended for use.[7] This
includes expired material, contaminated stock, or residual amounts from experiments.

e Select a Container:
o Use the original container if it is in good condition (no cracks, secure lid).

o If the original container cannot be used, select a new, clean, leak-proof container made of
a compatible material (e.g., amber glass for solids or solutions). The container must have
a secure, tight-fitting lid.[7][8]

o Do not use food-grade containers like milk jugs.[3]
e Collect Waste:

o Solid Waste: Collect pure 25H-NBOMe hydrochloride powder, contaminated labware
(e.g., weigh boats, pipette tips), and contaminated PPE (e.g., gloves) in a designated,
robust plastic bag or container. Seal the bag and place it inside the primary hazardous
waste container.

o Liquid Waste: Collect solutions containing 25H-NBOMe hydrochloride in a designated,
leak-proof liquid waste container. Do not mix with incompatible waste streams (e.g., strong
oxidizers).[6] Keep aqueous and organic solvent waste separate.[9]

» Keep Containers Closed: Hazardous waste containers must be kept closed at all times
except when adding waste.[3][7] This is a common regulatory violation and a critical safety
measure to prevent spills and exposure.[3]

3.2 Waste Labeling
Properly labeling the waste container is critical for safety and regulatory compliance.

o Attach a Hazardous Waste Label: Affix a completed hazardous waste label to the container
as soon as the first drop of waste is added.[7]

o Complete the Label: The label must include:

o The words "Hazardous Waste".
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[e]

The full chemical name: "25H-NBOMe hydrochloride". Do not use abbreviations.

o

The approximate concentration and quantity of the waste.

[¢]

All other components of the waste mixture (e.g., "Methanol," "Water").

[¢]

The date accumulation started (the day the first waste was added).

[e]

The name of the principal investigator and the laboratory location.
3.3 Storage

o Designate a Storage Area: Store the sealed and labeled waste container in a designated,
secure area within the laboratory that is accessible only to trained personnel.[8]

o Secondary Containment: Place the waste container in a secondary containment bin or tray
that is large enough to hold the entire contents in case of a leak.[7]

e Segregate Incompatibles: Ensure the container is stored away from incompatible materials.

[7]
3.4 Arranging for Disposal

o Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department
or equivalent hazardous waste management office to schedule a pickup.[7]

o Follow Institutional Procedures: Adhere to all institutional guidelines for waste pickup
requests and documentation. Do not allow waste to accumulate for more than six months.[5]

Decontamination and Spill Control

4.1 Spill Management

o Evacuate and Alert: If a spill occurs, alert others in the area and evacuate if necessary.

o Contain: If safe to do so, contain the spill and prevent it from spreading or entering drains.

e Clean-up:
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[e]

Wear appropriate PPE.

o

For a small powder spill, gently cover with a damp paper towel to avoid raising dust.

[¢]

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or chemical
sorbent).

[¢]

Collect all cleanup materials into a designated hazardous waste container and label it
appropriately.[1]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

4.2 Decontamination of Labware

o Gross Decontamination: Whenever possible, decontaminate grossly contaminated labware
to minimize the volume of hazardous waste.[10]

e Triple Rinsing: For empty containers that held 25H-NBOMe hydrochloride, triple-rinse with
a suitable solvent (e.g., ethanol or methanol) capable of dissolving the compound.[7]

o Collect Rinsate:Crucially, the rinsate from this procedure must be collected and managed as
hazardous waste.[7][9]

» Final Cleaning: After triple rinsing and collecting the rinsate, the container can be washed
with soap and water. The labels must be fully removed or defaced before the container is
discarded or reused for compatible waste.[5]

Disposal Workflow Diagram
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Caption: Decision workflow for the safe disposal of 25H-NBOMe hydrochloride.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b590917?utm_src=pdf-body-img
https://www.benchchem.com/product/b590917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure: Disposal of 25H-
NBOMe Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590917#25h-nbome-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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